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Compound of Interest

Compound Name: Calcium mesoxalate trihydrate

Cat. No.: B8003736 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

Calcium mesoxalate trihydrate (CAS RN: 21085-60-9), also known as Mesoxalic Acid

Calcium Salt Trihydrate or Calcium Ketomalonate Trihydrate, is a chemical compound utilized

in various research applications. Due to its specific chemical properties, including its

hygroscopic nature and potential hazards, adherence to strict handling and storage protocols is

essential to ensure the safety of laboratory personnel and maintain the integrity of the

compound.[1][2] These notes provide a comprehensive guide to its safe handling, storage, and

use in a research setting.

2.0 Material Properties and Specifications

Proper handling and experimental design require a clear understanding of the material's

physical and chemical properties. The following table summarizes key quantitative data for

Calcium mesoxalate trihydrate.
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Property Specification Source(s)

Synonyms

Mesoxalic Acid Calcium Salt

Trihydrate, Calcium

Ketomalonate Trihydrate

CAS Number 21085-60-9

Molecular Formula C₃H₂CaO₆·3H₂O

Molecular Weight 228.17 g/mol

Appearance
White to almost white powder

or crystal

Purity ≥98.0%

Drying Loss 20.0% to 24.0%

Storage Temperature

Room temperature (A cool,

dark place, <15°C is

recommended); Powder: -20°C

for 3 years, 4°C for 2 years.

[3]

Solubility

H₂O: < 0.1 mg/mL (insoluble)

Ethanol: < 1 mg/mL (insoluble)

DMSO: < 1 mg/mL (insoluble

or slightly soluble) 1 M HCl:

33.33 mg/mL (with warming

and heat to 60°C)

[3][4]

3.0 Safety Precautions and Hazard Information

Calcium mesoxalate trihydrate is classified as hazardous.[1] All personnel must be familiar

with the associated risks and the required safety measures before handling the material.

3.1 GHS Hazard and Precautionary Statements
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Type Code Statement Source(s)

Hazard H302 Harmful if swallowed [1]

Hazard H312
Harmful in contact

with skin
[1]

Hazard H315 Causes skin irritation [1]

Hazard H319
Causes serious eye

irritation
[1]

Hazard H335
May cause respiratory

irritation
[1]

Precaution P264
Wash skin thoroughly

after handling
[1][5]

Precaution P270

Do not eat, drink or

smoke when using

this product

[1][5]

Precaution P271

Use only outdoors or

in a well-ventilated

area

[1]

Precaution P280

Wear protective

gloves/protective

clothing/eye protection

[1][5]

Precaution P301+P312

IF SWALLOWED: Call

a POISON CENTER

or doctor if you feel

unwell

[1]

Precaution P302+P352

IF ON SKIN: Wash

with plenty of soap

and water

[1]

Precaution P405 Store locked up [1]

Precaution P501 Dispose of

contents/container to

[1]
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an approved waste

disposal plant

3.2 Required Personal Protective Equipment (PPE)

To minimize exposure risk, the following PPE must be worn at all times when handling Calcium
mesoxalate trihydrate:

Respiratory Protection: A NIOSH (US) or CEN (EU) approved particulate respirator is

required when dusts are generated.[1][2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected

before use and disposed of properly after handling.[2]

Eye Protection: Safety glasses with side-shields or chemical safety goggles.[2]

Skin and Body Protection: A lab coat and appropriate protective clothing to prevent skin

contact.[1][6]

4.0 Experimental Protocols

4.1 Protocol for Receiving and Storing

Inspection: Upon receipt, inspect the container for any damage or signs of a compromised

seal.

Verification: Confirm that the label information matches the order details and the Safety Data

Sheet (SDS).

Inventory: Log the material into the laboratory's chemical inventory system.

Storage: Transfer the container to the appropriate storage location immediately. Store in a

cool, dry, and well-ventilated place, away from incompatible materials.[1][2] The container

must be kept tightly sealed to prevent moisture absorption, as the material is hygroscopic.[2]

[5] For long-term stability, storage at -20°C is recommended for the powder form.[3]

4.2 Protocol for Laboratory Handling and Weighing
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Preparation: Ensure an eyewash station and safety shower are accessible.[6] Read the

entire SDS before beginning work.

Engineering Controls: Perform all handling operations that may generate dust, including

weighing and transferring, within a certified chemical fume hood or a glove box to ensure

adequate ventilation and containment.[2]

Aliquotting: Carefully open the container. Using a clean spatula, weigh the desired amount of

Calcium mesoxalate trihydrate onto weighing paper or into a suitable vessel.

Avoid Dust: Handle the powder gently to avoid creating dust.[1][2]

Cleaning: After handling, thoroughly wipe down the work surface and any equipment used.

Wash hands and any exposed skin with soap and water.[1]

4.3 Protocol for Spill Management and Waste Disposal

Evacuate: Evacuate non-essential personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing full PPE, prevent the further spread of the powder. Avoid any actions

that could generate dust.[2]

Cleanup: Carefully sweep or shovel the spilled solid material into a suitable, labeled, and

sealed container for disposal.[2][5] Do not use compressed air for cleaning.

Decontamination: Clean the spill area thoroughly with a wet cloth or paper towels, and place

the cleaning materials into the waste container.

Disposal: Dispose of the waste material and any contaminated items through an approved

hazardous waste disposal program, in accordance with all local, state, and federal

regulations.[1]

5.0 Visual Workflow

The following diagram illustrates the standard workflow for the safe handling and storage of

Calcium mesoxalate trihydrate from receipt to disposal.
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Workflow for Handling and Storage of Calcium Mesoxalate Trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. alpharesources.com [alpharesources.com]

2. gustavus.edu [gustavus.edu]

3. medchemexpress.com [medchemexpress.com]

4. digitalcommons.uri.edu [digitalcommons.uri.edu]

5. assets.thermofisher.com [assets.thermofisher.com]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Application Notes and Protocols: Handling and Storage
of Calcium Mesoxalate Trihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8003736#handling-and-storage-guidelines-for-
calcium-mesoxalate-trihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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